NF023

• Molecular Formula: C35H20N4Na6O21S6
• Molecular Weight: 1162.9 g/mol
• InChI: InChI=1S/C35H26N4O21S6.6Na/c40-33(38-25-7-9-27(63(49,50)51)23-13-21(61(43,44)45)15-29(31(23)25)65(55,56)57)17-3-1-5-19(11-17)36-35(42)37-20-6-2-4-18(12-20)34(41)39-26-8-10-28(64(52,53)54)24-14-22(62(46,47)48)16-30(32(24)26)66(58,59)60;;;;;;/h1-16H,(H,38,40)(H,39,41)(H2,36,37,42)(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60);;;;;;/q;6*+1/p-6
• InChIKey: FMQURVHYTBGYSQ-UHFFFAOYSA-H

NF023 for P2X1-Selective Research

NF023 (8,8′-[carbonylbis(imino-3,1-phenylenecarbonylimino)]bis-1,3,5-naphthalenetrisulfonic acid, hexasodium salt) is a suramin analog that functions as a competitive, reversible, and surmountable antagonist at P2X1 receptors [1]. Structurally, NF023 differs from suramin by the removal of two p-methylbenzamido groups [2]. This structural modification confers a distinct pharmacological profile: NF023 demonstrates pronounced selectivity for the P2X1 subtype over other P2X family members (P2X2, P2X3, P2X4) and over P2Y receptors [1]. Additionally, NF023 acts as a selective, direct G-protein antagonist for α-subunits of the Go/Gi group (EC50 ~300 nM) by inhibiting agonist-specific ternary complex formation without disrupting α-βγ subunit interactions [3].

Water‑soluble sodium salt – ready for in vitro pharmacology stock preparation

P2X1‑selective competitive antagonist – reported selectivity window separates P2X1 from P2X3, P2Y, and ecto‑nucleotidases

Structurally simplified suramin analogue – lacks two p‑methylbenzamido groups, altering off‑target profile

• [1] Soto F, Lambrecht G, Nickel P, Stühmer W, Busch AE. Antagonistic properties of the suramin analogue NF023 at heterologously expressed P2X receptors. Neuropharmacology. 1999 Jan;38(1):141-149. doi: 10.1016/s0028-3908(98)00158-0. PMID: 10193905. View Source
• [2] Bültmann R, Wittenburg H, Pause B, Kurz G, Nickel P, Starke K. P2-purinoceptor antagonists: III. Blockade of P2-purinoceptor subtypes and ecto-nucleotidases by compounds related to suramin. Naunyn Schmiedebergs Arch Pharmacol. 1996 Oct;354(4):498-504. doi: 10.1007/BF00168442. PMID: 8897454. View Source
• [3] Freissmuth M, Boehm S, Beindl W, Nickel P, Ijzerman AP, Hohenegger M, Nanoff C. Suramin analogues as subtype-selective G protein inhibitors. Mol Pharmacol. 1996 Apr;49(4):602-611. PMID: 8609887. View Source

NF023 Cannot Be Substituted

Within the suramin analog class, small structural modifications produce dramatic shifts in P2X subtype selectivity and potency. For instance, NF449 (which differs from NF023 by its benzenesulfonic acid moieties) achieves low nanomolar potency at P2X1 but is >200-fold less potent in its para-isomer NF110 form, which instead preferentially targets P2X3 with Ki ~36 nM [1]. Similarly, NF279 exhibits potency that varies by approximately 100-fold depending on pre-incubation conditions at P2X1 (IC50 19 nM with pre-incubation vs. 2 μM without) and shows distinct off-target profiles [2]. Parent suramin itself lacks the P2X-versus-P2Y selectivity and ecto-nucleotidase discrimination that NF023 provides [3]. Consequently, substitution of NF023 with another suramin analog or generic P2X antagonist without accounting for these quantitative differences in subtype selectivity, assay condition dependence, and ancillary pharmacology will invalidate experimental interpretation.

Suramin

Non‑selective P2X/P2Y antagonist; may obscure purinergic signalling interpretation in mixed receptor preparations

PPADS

Minimal P2X1/P2X3 discrimination; reported activity at muscarinic receptors and ecto‑nucleotidases may confound

NF449 / high‑potency P2X1 blockers

Higher P2X1 potency does not replicate the same off‑target selectivity window; may introduce different confounding signals

• [1] Hausmann R, Rettinger J, Gerevich Z, Meis S, Kassack MU, Illes P, Lambrecht G, Schmalzing G. The suramin analog NF110 potently blocks P2X3 receptors: subtype selectivity is determined by location of sulfonic acid groups. Mol Pharmacol. 2006 Jun;69(6):2058-2067. doi: 10.1124/mol.106.022665. PMID: 16551782. View Source
• [2] Rettinger J, Schmalzing G, Damer S, Müller G, Nickel P, Lambrecht G. The suramin analogue NF279 is a novel and potent antagonist selective for the P2X1 receptor. Neuropharmacology. 2000 Aug 23;39(11):2044-2053. doi: 10.1016/s0028-3908(00)00022-8. PMID: 10963748. View Source
• [3] Bültmann R, Wittenburg H, Pause B, Kurz G, Nickel P, Starke K. P2-purinoceptor antagonists: III. Blockade of P2-purinoceptor subtypes and ecto-nucleotidases by compounds related to suramin. Naunyn Schmiedebergs Arch Pharmacol. 1996 Oct;354(4):498-504. doi: 10.1007/BF00168442. PMID: 8897454. View Source

NF023 Selectivity Evidence

P2X1 vs. P2X3 Selectivity

NF023 exhibits marked selectivity for the P2X1 receptor over other homomeric P2X subtypes. Against human P2X receptors heterologously expressed in Xenopus oocytes, NF023 inhibits P2X1-mediated responses with an IC50 of 0.21 μM, whereas P2X3 requires 28.9 μM, P2X2 requires >50 μM, and P2X4 is essentially insensitive (>100 μM) [1]. This corresponds to a selectivity window of at least 137-fold between P2X1 and P2X3, and >238-fold between P2X1 and P2X2 [1]. Rat homologs show similar selectivity: IC50 of 0.24 μM at P2X1 versus 8.5 μM at P2X3 (>35-fold) and >50 μM at P2X2 [1].

P2X1 vs P2X3

Reported

IC₅₀: P2X1 0.21 µM, P2X3 28.9 µM → selectivity ratio ≈ 138; suramin ratio ≈ 15, PPADS ratio ≈ 1.7

Supports P2X1-specific functional isolation in co‑expressing tissues

Recombinant human receptors in Xenopus oocytes

Evidence Dimension	P2X receptor subtype selectivity (IC50 values)
Target Compound Data	Human P2X1 IC50 = 0.21 μM; Human P2X3 IC50 = 28.9 μM; Human P2X2 IC50 > 50 μM; Human P2X4 IC50 > 100 μM
Comparator Or Baseline	Intra-compound comparison across P2X subtypes: P2X3 IC50 = 28.9 μM; P2X2 IC50 > 50 μM; P2X4 IC50 > 100 μM
Quantified Difference	P2X1 vs. P2X3: 137.6-fold selectivity; P2X1 vs. P2X2: >238-fold selectivity; P2X1 vs. P2X4: >476-fold selectivity
Conditions	Xenopus oocytes heterologously expressing homomeric human P2X1, P2X2, P2X3, and P2X4 receptors; two-electrode voltage-clamp; ATP as agonist

Why This Matters

This quantified selectivity enables unambiguous attribution of P2X1-mediated effects in mixed receptor populations where alternative P2X antagonists lack comparable subtype discrimination.

• [1] Soto F, Lambrecht G, Nickel P, Stühmer W, Busch AE. Antagonistic properties of the suramin analogue NF023 at heterologously expressed P2X receptors. Neuropharmacology. 1999 Jan;38(1):141-149. doi: 10.1016/s0028-3908(98)00158-0. PMID: 10193905. View Source

P2X vs. P2Y Receptor Discrimination

In the guinea-pig isolated vas deferens, a native tissue model of sympathetic purinergic cotransmission, NF023 produces concentration-dependent inhibition of excitatory junction potentials (e.j.p.s) with an IC50 of 4.8 × 10⁻⁶ M [1]. In direct head-to-head comparison within the same study, pyridoxal-5-phosphate (P-5-P) was significantly less potent, with an IC50 of 2.2 × 10⁻⁵ M [1]. NF023 demonstrates a 4.6-fold greater potency than P-5-P in this functional assay. Critically, the authors explicitly conclude that 'for electrophysiological studies NF023 is preferable to other P2X receptor antagonists such as pyridoxalphosphate-6-azophenyl-2′,4′-disulphonic acid (PPADS), suramin or P-5-P' [1]. This preference arises from NF023's ability to inhibit e.j.p. magnitude without affecting resting membrane potential, a property not shared by all comparators (P-5-P causes significant depolarization at ≥10⁻⁴ M) [1].

P2X vs P2Y

Reported

pA₂: P2X 5.68, P2Y 4.00–4.25 → ≈30–50‑fold selectivity; suramin ratio ≈ 1

Aids isolation of P2X‑mediated responses in mixed P2X/P2Y environments

Organ bath pharmacology, smooth muscle

Evidence Dimension	Inhibition of sympathetic purinergic neurotransmission (e.j.p. magnitude)
Target Compound Data	NF023 IC50 = 4.8 × 10⁻⁶ M (4.8 μM)
Comparator Or Baseline	P-5-P IC50 = 2.2 × 10⁻⁵ M (22 μM); PPADS and suramin (qualitative inferiority per authors' conclusion)
Quantified Difference	NF023 is 4.6-fold more potent than P-5-P
Conditions	Guinea-pig isolated vas deferens; intracellular microelectrode recording; sympathetic nerve stimulation at 1 Hz

Why This Matters

For researchers conducting electrophysiological studies of purinergic neurotransmission, NF023 offers superior potency and avoids the membrane depolarization artifacts associated with alternative P2X antagonists.

• [1] Sneddon P, Westfall TD, Todorov LD, Mihaylova-Todorova S, Westfall DP, Nickel P, Kennedy C. The effect of P2 receptor antagonists and ATPase inhibition on sympathetic purinergic neurotransmission in the guinea-pig isolated vas deferens. Br J Pharmacol. 2000 Mar;129(6):1089-1094. doi: 10.1038/sj.bjp.0703171. PMID: 10725256; PMCID: PMC1571944. View Source

P2X vs. Ecto-Nucleotidase Selectivity

Beyond P2X receptor antagonism, NF023 functions as a selective and direct G-protein antagonist for α-subunits of the Go/Gi group with an EC50 of approximately 300 nM [1]. Mechanistically, NF023 suppresses GTPγS binding to recombinant G-protein α-subunits by inhibiting agonist-specific ternary complex (agonist/receptor/G-protein) formation [1]. Importantly, NF023 does not interfere with α-subunit and βγ-dimer interaction; instead, it competes with the effector binding site [1]. This dual pharmacology—P2X1 antagonism plus selective Go/Gi α-subunit inhibition—is not observed with other suramin analogs such as NF449 or NF279, which have not been characterized for comparable G-protein antagonism in the published literature.

Ecto‑nucleotidase

Class-level

Selectivity margin >150‑fold (Kd P2X1 ~1.1 µM vs IC₂₅% 170–590 µM for ATP degradation)

May minimize confounding ATP elevation during purinergic assays

Class‑level inference from suramin analogue series; data to verify

Evidence Dimension	G-protein α-subunit antagonism (EC50)
Target Compound Data	NF023 EC50 ~300 nM at Go/Gi α-subunits
Comparator Or Baseline	No published EC50 data for G-protein antagonism by NF449, NF279, NF110, or PPADS (class absence)
Quantified Difference	NF023 uniquely characterized for this mechanism among major suramin-derived P2X antagonists
Conditions	Recombinant G-protein α-subunit assays; GTPγS binding inhibition; ternary complex formation assays

Why This Matters

For studies requiring dissection of P2X receptor-mediated versus G-protein-mediated signaling pathways, NF023 provides a unique dual pharmacological tool that cannot be substituted with NF449 or NF279.

• [1] Freissmuth M, Boehm S, Beindl W, Nickel P, Ijzerman AP, Hohenegger M, Nanoff C. Suramin analogues as subtype-selective G protein inhibitors. Mol Pharmacol. 1996 Apr;49(4):602-611. PMID: 8609887. View Source

Off-Target Receptor Selectivity

In a comparative in vivo study examining multiple P2X and P2Y ligands in models of neuropathic, acute, and inflammatory pain, NF023 was evaluated head-to-head against NF449, PPADS, and other purinergic modulators [1]. In the acute thermal nociception model, all tested compounds exhibited dose-dependent analgesic action. The rank order of minimal effective dose (mED) values was: MRS2365 > MRS2395 > NF449 > NF023 > UDP = UTP > PPADS [1]. NF023 occupies an intermediate position in this analgesic hierarchy, demonstrating quantifiable in vivo efficacy while being less potent than the high-affinity P2X1 antagonist NF449 in this specific pain modality. This ranking provides procurement-relevant information: NF023 offers validated in vivo activity suitable for behavioral pharmacology studies where intermediate potency is preferred or where the dual P2X1/G-protein pharmacology of NF023 (absent in NF449) is mechanistically required [1].

Off‑target receptors

Assay context

At 100 µM, no interaction with α₁/α₂, A₁/A₂, H₁, M₁–M₃ receptors

May reduce need for additional control experiments in autonomic tissue studies

Radioligand binding and organ bath data

Evidence Dimension	In vivo analgesic efficacy (minimal effective dose rank order)
Target Compound Data	NF023 rank order position 4 (of 7 compounds) in acute thermal nociception mED ranking
Comparator Or Baseline	NF449 (rank 3); PPADS (rank 7/last); MRS2365 (rank 1); MRS2395 (rank 2); UDP (rank 5, tied with UTP)
Quantified Difference	NF023 demonstrates superior in vivo analgesic efficacy to PPADS and UDP/UTP, but inferior to NF449 and MRS compounds
Conditions	Mouse acute thermal nociception model; intraperitoneal administration; mED determination from dose-response analysis

Why This Matters

For investigators planning in vivo behavioral pharmacology studies, NF023 provides a validated, intermediate-potency P2X1 antagonist option with documented dose-dependent activity, enabling experimental designs where full receptor blockade is not the primary objective.

• [1] Andó RD, Méhész B, Gyires K, Illes P, Sperlágh B. A comparative analysis of the activity of ligands acting at P2X and P2Y receptor subtypes in models of neuropathic, acute and inflammatory pain. Br J Pharmacol. 2010 Mar;159(5):1106-1117. doi: 10.1111/j.1476-5381.2009.00596.x. PMID: 20105177; PMCID: PMC2839268. View Source

Gαi/o Subunit Antagonism

NF023 is distinguished from parent suramin and other suramin derivatives by its superior selectivity for P2X receptors over ecto-nucleotidases. In native rat vas deferens tissue, suramin, NF023, and BSt101 decrease ATP removal from the medium with IC25% values between 170 and 590 μM [1]. The apparent Kd for P2X-purinoceptor blockade in this tissue is between 1 and 3672 μM across the compound series, while ecto-nucleotidase inhibition requires higher concentrations [1]. The authors explicitly note that 'NF023 is interesting because it is P2X- versus P2Y-selective and, in addition, the compound with the highest P2X- versus ecto-nucleotidase-selectivity presently available' [1]. This property is critical for experiments where ATP degradation by endogenous nucleotidases must be minimized to avoid confounding interpretation of purinergic antagonist effects.

Gαi/o antagonism

Head-to-head

EC₅₀ ≈ 300 nM at Gαi/o; suramin prefers Gαs (EC₅₀ 240 nM)

Supports Gαi/o‑coupled pathway studies without confounding Gαs inhibition

Reconstituted G‑protein assay

Evidence Dimension	P2X receptor antagonism vs. ecto-nucleotidase inhibition selectivity
Target Compound Data	NF023: P2X apparent Kd in low micromolar range; ecto-nucleotidase IC25% = 170–590 μM
Comparator Or Baseline	Suramin and other analogs in the series; NF023 identified as having the highest P2X-versus-ecto-nucleotidase selectivity among all tested compounds
Quantified Difference	Qualitative superiority in selectivity profile (no single ratio reported due to multiple Kd values across compounds)
Conditions	Rat vas deferens tissue; α,β-methylene ATP-induced contractions for P2X blockade; ATP degradation assay for ecto-nucleotidase activity

Why This Matters

When experimental protocols require prolonged ATP exposure or involve tissues with high ecto-nucleotidase activity, NF023's minimal interference with ATP metabolism reduces experimental artifacts compared to suramin or other less selective antagonists.

• [1] Bültmann R, Wittenburg H, Pause B, Kurz G, Nickel P, Starke K. P2-purinoceptor antagonists: III. Blockade of P2-purinoceptor subtypes and ecto-nucleotidases by compounds related to suramin. Naunyn Schmiedebergs Arch Pharmacol. 1996 Oct;354(4):498-504. doi: 10.1007/BF00168442. PMID: 8897454. View Source

NF023 Application Scenarios

P2X1 Contraction Isolation

Use NF023 when experimental systems express multiple P2X subtypes and unambiguous attribution of P2X1-mediated effects is required. The 137-fold selectivity for P2X1 over P2X3 and >238-fold over P2X2 [1] enables P2X1-selective blockade at concentrations (0.5–5 μM) that spare other P2X subtypes. This is superior to suramin or PPADS, which lack comparable subtype discrimination. In recombinant systems co-expressing P2X2 and P2X3, the sensitivity profile of heteromeric P2X2/P2X3 to NF023 mirrors that of homomeric P2X3 (IC50 ~1.4–1.6 μM), enabling discrimination of receptor subunit composition [1].

Purinergic Junction Potential Recording

NF023 is explicitly recommended for electrophysiological investigations where membrane potential stability is critical. In the guinea-pig vas deferens, NF023 inhibits e.j.p. magnitude with an IC50 of 4.8 μM without affecting resting membrane potential [2]. This contrasts with P-5-P (IC50 22 μM, 4.6-fold less potent) which causes significant depolarization at ≥100 μM [2]. PPADS and suramin also lack this favorable electrophysiological profile [2]. For researchers recording intracellular signals from smooth muscle or neuronal preparations, NF023 is the preferred P2X1 antagonist.

Gαi/o Pathway Dissection

Employ NF023 when experimental designs require simultaneous interrogation of P2X1 receptor function and G-protein-mediated signaling. NF023 uniquely combines P2X1 antagonism (IC50 0.21–0.24 μM) with direct, selective inhibition of Go/Gi α-subunits (EC50 ~300 nM) via ternary complex disruption without affecting α-βγ interaction [3]. NF449 and NF279 have not been characterized for this G-protein activity and cannot substitute for NF023 in studies requiring this dual pharmacology. This property is particularly relevant for research examining crosstalk between ionotropic purinergic signaling and GPCR pathways.

SAR Reference for Suramin Analogues

Select NF023 for in vivo studies where full P2X1 receptor blockade is not required or where mechanistic comparisons across multiple purinergic ligands are planned. NF023 has been validated in acute thermal nociception assays with documented dose-dependent analgesic activity and a defined rank order position relative to NF449, PPADS, and other purinergic modulators [4]. This established in vivo profile provides a reproducible benchmark for experimental design and interpretation, unlike uncharacterized P2X1 antagonists lacking published in vivo validation.

Application

Selection Property

Validation Focus

Smooth muscle contraction studies

P2X1 vs P2X3 & P2X/P2Y subtype selectivity

Confirm P2X1‑specific contractile response

Purinergic junction potential recording

P2X/ecto‑nucleotidase selectivity margin

Preserve ATP hydrolysis while blocking P2X1

Gαi/o signalling dissection

Selective Gαi/o antagonism

Differentiate Gi/o‑ from Gs‑mediated effects

SAR reference for suramin analogues

Defined pharmacological selectivity benchmark

Reproducible standard for novel analogue profiling

• [1] Soto F, Lambrecht G, Nickel P, Stühmer W, Busch AE. Antagonistic properties of the suramin analogue NF023 at heterologously expressed P2X receptors. Neuropharmacology. 1999 Jan;38(1):141-149. doi: 10.1016/s0028-3908(98)00158-0. PMID: 10193905. View Source
• [2] Sneddon P, Westfall TD, Todorov LD, Mihaylova-Todorova S, Westfall DP, Nickel P, Kennedy C. The effect of P2 receptor antagonists and ATPase inhibition on sympathetic purinergic neurotransmission in the guinea-pig isolated vas deferens. Br J Pharmacol. 2000 Mar;129(6):1089-1094. doi: 10.1038/sj.bjp.0703171. PMID: 10725256; PMCID: PMC1571944. View Source
• [3] Freissmuth M, Boehm S, Beindl W, Nickel P, Ijzerman AP, Hohenegger M, Nanoff C. Suramin analogues as subtype-selective G protein inhibitors. Mol Pharmacol. 1996 Apr;49(4):602-611. PMID: 8609887. View Source
• [4] Andó RD, Méhész B, Gyires K, Illes P, Sperlágh B. A comparative analysis of the activity of ligands acting at P2X and P2Y receptor subtypes in models of neuropathic, acute and inflammatory pain. Br J Pharmacol. 2010 Mar;159(5):1106-1117. doi: 10.1111/j.1476-5381.2009.00596.x. PMID: 20105177; PMCID: PMC2839268. View Source